Cas no 478-60-4 (Citromycetin)

Ningmengmycin is mainly used for animal diarrhea. Diarrhea is the most common disease of animals. The conventional treatment of diarrhea is the use of antibiotics, but often accompanied by side effects. Therefore, antibiotics are generally only used for febrile diseases. Newborn calves and piglets can absorb colostrum through the intestine to obtain passive immunity and prevent diarrhea. If colostrum is absorbed and specific Ig is taken orally, this immune protection will be significantly enhanced Erhard et al. (1996) studied the preventive effect of specific Ig on diarrhea in weaned piglets. Specific Ig containing anti Escherichia coli k88\k99\987p and anti HRV was added in the form of feed and fed after weaning (28-56 days of age). It was found that the addition of Ig significantly reduced the diarrhea rate and mortality, alleviated the degree of diarrhea, and reduced the use of antibiotics Killer et al. (1994) studied the therapeutic effect of Ig on piglets with diarrhea. Using specific Ig containing anti Escherichia coli and anti HRV, they were fed orally for three consecutive days after the onset of diarrhea (3G per piglet per day), and found that the diarrhea time of piglets was significantly shortened< Br>

Citromycetin structure

Product Name:Citromycetin

CAS No:478-60-4

Molecular Formula:C₁₄H₁₀O₇

Molecular Weight:290.225

CID:330505

PubChem ID:65029

Citromycetin Properties

Names and Identifiers

- 4H,5H-Pyrano[3,2-c][1]benzopyran-10-carboxylicacid, 8,9-dihydroxy-2-methyl-4-oxo-
- 8,9-dihydroxy-2-methyl-4-oxo-5H-pyrano[3,2-c]chromene-10-carboxylic acid
- CITROMYCETIN
- 4H,5H-Pyrano(3,2-c)(1)benzopyran-10-carboxylic acid, 8,9-dihydroxy-2-methyl-4-oxo-
- 8,9-Dihydroxy-2-methyl-4-oxo-4H,5H-pyrano[3,2-c]chromen-10-carbonsaeure
- 8,9-dihydroxy-2-methyl-4-oxo-4H,5H-pyrano[3,2-c]chromene-10-carboxylic acid
- BRN 0330020
- Frequentic acid
- NSC53584
- SpecPlus_000355
- Spectrum_000290
- Spectrum5_000777
- UNII-6LQ9JP1YA7
- 6LQ9JP1YA7
- 4-19-00-03953 (Beilstein Handbook Reference)
- KBio2_003338
- 4H,2-c][1]benzopyran-10-carboxylic acid, 8,9-dihydroxy-2-methyl-4-oxo-
- CHEBI:201809
- Q15410873
- CS-0065609
- 478-60-4
- KBio1_001395
- CITROMYCETIN [MI]
- NCGC00169943-01
- SCHEMBL2137852
- DTXSID60197283
- KBio2_000770
- 8,9-DIHYDROXY-2-METHYL-4-OXO-4H,5H-PYRANO(3,2-C)(1)BENZOPYRAN-10-CARBOXYLIC ACID
- ACon1_002335
- NSC 53584
- KBio2_005906
- 8,9-Dihydroxy-2-methyl-4-oxo-4H,5H-pyrano[3,2-c][1]benzopyran-10-carboxylic acid
- DivK1c_006451
- AKOS040748138
- NSC-53584
- HY-116479
- KBioSS_000770
- 8,9-Dihydroxy-2-methyl-4-oxo-4H,5H-pyrano[3,2-c]chromene-10-carboxylate
- 8,9-Dihydroxy-2-methyl-4-oxo-4H,5H-pyrano(3,2-c)chromene-10-carboxylate
- DA-62352
- 8,9-dihydroxy-2-methyl-4-oxo-5H-pyrano(3,2-c)chromene-10-carboxylic acid
- DTXCID70119774
- InChIKey： PKEPGKZPVDAVKI-UHFFFAOYSA-N
- Inchi： InChI=1S/C14H10O7/c1-5-2-7(15)6-4-20-9-3-8(16)12(17)11(14(18)19)10(9)13(6)21-5/h2-3,16-17H,4H2,1H3,(H,18,19)
- SMILES： OC1C(O)=C(C(O)=O)C2C3OC(C)=CC(=O)C=3COC=2C=1

Computed Properties

Exact Mass: 290.0426
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 1
Monoisotopic Mass: 290.043
Heavy Atom Count: 21
Complexity: 562
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.1
Topological Polar Surface Area: 113A^2

Experimental Properties

LogP: 1.61700
PSA: 113.29
Refractive Index: 1.736
Boiling Point: 669.1°Cat760mmHg
Melting Point: Not available
Vapor Pressure: 0.0±2.1 mmHg at 25°C
Flash Point: 260.9°C
Density: 1.73

Citromycetin Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P006Z4X-1mg	4H,5H-Pyrano[3,2-c][1]benzopyran-10-carboxylicacid, 8,9-dihydroxy-2-methyl-4-oxo-	478-60-4	≥95%	1mg	$414.00	2024-05-01
A2B Chem LLC	AD24673-1mg	4H,5H-Pyrano[3,2-c][1]benzopyran-10-carboxylicacid, 8,9-dihydroxy-2-methyl-4-oxo-	478-60-4	≥95%	1mg	$306.00	2024-04-19
BioAustralis	BIA-C1189-1 mg	Citromycetin	478-60-4	>95% by HPLC	1mg	$302.00	2023-07-10
TRC	C525053-1mg	Citromycetin	478-60-4		1mg	$391.00	2023-05-18
SHENG KE LU SI SHENG WU JI SHU	sc-202104-1 mg	Citromycetin,	478-60-4	>95%	1mg	￥2,805.00	2023-07-10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci70790-1mg	Citromycetin	478-60-4	98%	1mg	￥3796.00	2022-04-26

Citromycetin Related Literature

1. Biogenetic-type total synthesis of citromycetin

Masashige Yamauchi,Sadamu Katayama,Toshio Watanabe J. Chem. Soc. Chem. Commun. 1985 1483
2. An investigation of the biosynthesis of citromycetin in Penicillium frequentans using 13C- and 14C-labelled precursors

Geoffrey E. Evans,James Staunton J. Chem. Soc. Perkin Trans. 1 1988 755
3. A study of biosynthesis of the polyketide polivione in Penicillium frequentans using 13C-, 2H-, and 18O-labelled precursors

Agathi K. Demetriadou,Ernest D. Laue,James Staunton J. Chem. Soc. Perkin Trans. 1 1988 769
4. The structure of polivione, a polyketide co-metabolite of citromycetin in Penicillium frequentans

Agathi K. Demetriadou,Ernest D. Laue,Finian J. Leeper,James Staunton J. Chem. Soc. Chem. Commun. 1985 762
5. Regiospecific (biogenetic-type) synthesis of 2-methyl-5H-pyrano[3,2-c][1]benzopyran-4-one, the basic skeleton in citromycetin

Toshio Watanabe,Sadamu Katayama,Yoshihiko Nakashita,Masashige Yamauchi J. Chem. Soc. Chem. Commun. 1981 761
6. Studies of the syntheses of heterocyclic compounds containing benzopyrone. Part 3. Synthesis of 2-methyl-4H,5H-pyrano[3,2-c][1]benzopyran-4-one, the basic skeleton in citromycetin

Masashige Yamauchi,Sadamu Katayama,Yoshihiko Nakashita,Toshio Watanabe J. Chem. Soc. Perkin Trans. 1 1984 503
7. Isolation and structure elucidation of polivione, a polyketide co-metabolite of citromycetin in Penicillium frequentans

Agathi K. Demetriadou,Ernest D. Laue,Finian J. Leeper,James Staunton J. Chem. Soc. Perkin Trans. 1 1988 763
8. 182. The chemistry of fungi. Part III. The degradation of O-dimethylcitromycin and the structure of citromycetin

Alexander Robertson,W. B. Whalley J. Chem. Soc. 1949 848
9. Studies on the syntheses of heterocyclic compounds containing benzopyrone. Part 6. Biomimetic total synthesis of citromycetin

Masashige Yamauchi,Sadamu Katayama,Toshio Watanabe J. Chem. Soc. Perkin Trans. 1 1987 395
10. Biosynthesis of citromycetin: incorporation of [1-13C]-, [2-13C]-, and [1,2-13C2]acetates

Geoffrey E. Evans,James Staunton J. Chem. Soc. Chem. Commun. 1976 760